![molecular formula C13H18ClNO3 B1521531 4-{[2-(4-Methylphenyl)-2-oxoethyl]amino}butanoic acid hydrochloride CAS No. 1193389-37-5](/img/structure/B1521531.png)
4-{[2-(4-Methylphenyl)-2-oxoethyl]amino}butanoic acid hydrochloride
Overview
Description
Scientific Research Applications
Molecular Docking and Vibrational Studies
A study focused on the spectroscopic and structural investigations of similar butanoic acid derivatives, highlighting their stability and interactions within molecules. These compounds, including 4-{[2-(4-Methylphenyl)-2-oxoethyl]amino}butanoic acid hydrochloride, were analyzed using natural bond orbital (NBO) analysis and various molecular descriptors. This research suggests their potential as candidates for nonlinear optical materials and their importance in pharmacological applications due to their biological activities (Vanasundari et al., 2018).
Application in Synthesis Processes
The compound was used in a hydroformylation-amidocarbonylation process to synthesize Glufosinate, a compound with agricultural significance. This synthesis method demonstrates the compound's utility in complex chemical processes and its potential in industrial applications (Sakakura et al., 1991).
Antimicrobial Activity Studies
Research on derivatives of butanoic acid, closely related to this compound, showed promising antimicrobial activity. These derivatives were tested against various microorganisms, indicating the compound's potential in developing new antimicrobial agents (Mickevičienė et al., 2015).
Spectroscopic Investigation and Computational Analysis
Another study conducted a detailed spectroscopic investigation of a similar butanoic acid derivative. The research combined experimental and theoretical approaches to understand the compound's molecular structure and reactivity. This work underscores the significance of such compounds in scientific research, particularly in understanding molecular interactions and properties (Vanasundari et al., 2017).
Biotransformation Studies
A study on the biotransformation of a structurally related compound highlighted the diversity in metabolic pathways across different species. Such research provides insight into the pharmacokinetics and pharmacodynamics of compounds related to this compound, which is crucial in drug development and toxicological studies (Pottier et al., 1978).
Future Directions
Properties
IUPAC Name |
4-[[2-(4-methylphenyl)-2-oxoethyl]amino]butanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3.ClH/c1-10-4-6-11(7-5-10)12(15)9-14-8-2-3-13(16)17;/h4-7,14H,2-3,8-9H2,1H3,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXBFPWVOKXHVJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)CNCCCC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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